4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzofurazan

• IUPAC Name: N,N-dimethyl-7-piperazin-1-yl-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-7-5-13-6-8-17/h3-4,13H,5-8H2,1-2H3
• InChI Key: XFQLOSBBYVMBGT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCNCC3
• Molecular Formula: C12H17N5O3S
• DSSTOX Substance ID: DTXSID30161012
• Molecular Weight: 311.36 g/mol
• CAS RN: 139332-64-2

Description

4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzofurazan, also known as DMSBP, is an organic compound used in a variety of scientific research applications. It is a derivative of the benzofuran class of compounds and is a sulfur-containing heterocyclic compound. It has a unique structure that makes it useful in a variety of biochemical and physiological studies.

Scientific Research Applications

Chromatographic Analysis

• Liquid Chromatography/Electrospray Ionization-Tandem Mass Spectrometry (LC/ESI-MS/MS): Derivatives of benzofurazan, including compounds related to 4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzofurazan, have been explored for the analysis of carboxylic acids using LC/ESI-MS/MS. These compounds are suitable for electrospray ionization mass spectrometry (ESI-MS/MS) analysis due to their ability to produce an intense fragment ion, beneficial in the identification and quantification of various substances (Santa et al., 2007).

Fluorogenic and Fluorescent Labeling

• Labeling Reagents with Benzofurazan Skeleton: Benzofurazan-based compounds, including those similar to 4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzoxadiazole, have been used as fluorogenic and fluorescent labeling reagents. These reagents demonstrate utility in sensitive analytical techniques due to their fluorescence characteristics and sensitivity, enhancing the detection of various analytes (Uchiyama et al., 2001).

Antibacterial Activity

• Benzofuran-Piperazine Hybrids: Novel compounds, including those comprising benzofuran and piperazine structures, have been synthesized and shown to possess potent antibacterial properties. These compounds, related to this compound, exhibit significant efficacy against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE) (Mekky & Sanad, 2020).

Biological Applications

• Anti-Inflammatory and Anticancer Activity: Certain benzofuran derivatives bearing an N-aryl piperazine moiety have been synthesized and shown to exhibit anti-inflammatory and anticancer activities. These compounds demonstrate efficacy in inhibiting the generation of nitric oxide and cytotoxicity against specific cancer cell lines, indicating potential therapeutic applications (Ma et al., 2016).

Safety and Hazards

“4-(N,N-Dimethylsulfamoyl)phenylboronic acid” is classified as Acute Tox. 4 Oral according to the GHS classification. It has the signal word “Warning” and the hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth), and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

Dbd-PZ is primarily used as a fluorogenic tagging reagent in High-Performance Liquid Chromatography (HPLC) for carboxylic acids . Its primary targets are therefore carboxylic acids, which are prevalent in a wide range of biochemical compounds .

Mode of Action

Dbd-PZ interacts with its targets (carboxylic acids) through a process known as derivatization . In this process, Dbd-PZ reacts with carboxylic acids to form fluorescent derivatives, which can then be detected using fluorescence detection methods .

Biochemical Pathways

For instance, carboxylic acids are integral components of fatty acids and are involved in various metabolic pathways .

Pharmacokinetics

It is known that dbd-pz is used as a reagent in hplc, suggesting that its bioavailability and pharmacokinetics may be primarily determined by the conditions of the hplc process .

Result of Action

The primary result of Dbd-PZ’s action is the formation of fluorescent derivatives of carboxylic acids . These derivatives can be detected using fluorescence detection methods, allowing for the sensitive and selective identification of carboxylic acids in a sample .

Action Environment

The action, efficacy, and stability of Dbd-PZ are likely influenced by the conditions of the HPLC process in which it is used . Factors such as the pH of the environment, the presence of other reagents, and the temperature may all play a role in determining the effectiveness of Dbd-PZ as a tagging reagent .